Cas no 877813-99-5 (6-(3,4-dimethoxyphenyl)-2-(phenoxymethyl)-1,3,4-triazatricyclo5.4.1.0^{4,12}dodeca-2,5,7(12)-triene)

$6-(3,4-dimethoxyphenyl)-2-(phenoxymethyl)-1,3,4-triazatricyclo5.4.1.0^{4,12}dodeca-2,5,7(12)-triene structure$

877813-99-5 structure

Product Name:6-(3,4-dimethoxyphenyl)-2-(phenoxymethyl)-1,3,4-triazatricyclo5.4.1.0^{4,12}dodeca-2,5,7(12)-triene

CAS No:877813-99-5

MF:C₂₄H₂₅N₃O₃

MW:403.473605871201

CID:5809126

PubChem ID:7267465

Update Time:2023-11-21

6-(3,4-dimethoxyphenyl)-2-(phenoxymethyl)-1,3,4-triazatricyclo5.4.1.0^{4,12}dodeca-2,5,7(12)-triene Chemical and Physical Properties

Names and Identifiers

- STL268239
- 877813-99-5
- F2561-0005
- 1-(3,4-dimethoxyphenyl)-4-(phenoxymethyl)-5,6,7,8-tetrahydro-2a,3,4a-triazacyclopenta[cd]azulene
- 6-(3,4-dimethoxyphenyl)-2-(phenoxymethyl)-1,3,4-triazatricyclo[5.4.1.04,12]dodeca-2,5,7(12)-triene
- 4-(3,4-dimethoxyphenyl)-1-(phenoxymethyl)-5,6,7,8-tetrahydro-2,2a,8a-triazacyclopenta[cd]azulene
- 6-(3,4-dimethoxyphenyl)-2-(phenoxymethyl)-1,3,4-triazatricyclo[5.4.1.0^{4,12}]dodeca-2,5,7(12)-triene
- AKOS016385903
- 6-(3,4-dimethoxyphenyl)-2-(phenoxymethyl)-1,3,4-triazatricyclo5.4.1.0^{4,12}dodeca-2,5,7(12)-triene
- Inchi： 1S/C24H25N3O3/c1-28-21-12-11-17(14-22(21)29-2)20-15-27-24-19(20)10-6-7-13-26(24)23(25-27)16-30-18-8-4-3-5-9-18/h3-5,8-9,11-12,14-15H,6-7,10,13,16H2,1-2H3
- InChI Key： BTLAUEKZZIVEND-UHFFFAOYSA-N
- SMILES： O(C1C=CC=CC=1)CC1=NN2C=C(C3C=CC(=C(C=3)OC)OC)C3CCCCN1C2=3

Computed Properties

Exact Mass: 403.18959167g/mol
Monoisotopic Mass: 403.18959167g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 30
Rotatable Bond Count: 6
Complexity: 558
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.3
Topological Polar Surface Area: 49.9Å²

6-(3,4-dimethoxyphenyl)-2-(phenoxymethyl)-1,3,4-triazatricyclo5.4.1.0^{4,12}dodeca-2,5,7(12)-triene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2561-0005-2μmol	6-(3,4-dimethoxyphenyl)-2-(phenoxymethyl)-1,3,4-triazatricyclo[5.4.1.0^{4,12}]dodeca-2,5,7(12)-triene	877813-99-5	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2561-0005-5μmol	6-(3,4-dimethoxyphenyl)-2-(phenoxymethyl)-1,3,4-triazatricyclo[5.4.1.0^{4,12}]dodeca-2,5,7(12)-triene	877813-99-5	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2561-0005-10μmol	6-(3,4-dimethoxyphenyl)-2-(phenoxymethyl)-1,3,4-triazatricyclo[5.4.1.0^{4,12}]dodeca-2,5,7(12)-triene	877813-99-5	90%+	10μl	$69.0	2023-05-16
Life Chemicals	F2561-0005-20μmol	6-(3,4-dimethoxyphenyl)-2-(phenoxymethyl)-1,3,4-triazatricyclo[5.4.1.0^{4,12}]dodeca-2,5,7(12)-triene	877813-99-5	90%+	20μl	$79.0	2023-05-16
Life Chemicals	F2561-0005-1mg	6-(3,4-dimethoxyphenyl)-2-(phenoxymethyl)-1,3,4-triazatricyclo[5.4.1.0^{4,12}]dodeca-2,5,7(12)-triene	877813-99-5	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2561-0005-2mg	6-(3,4-dimethoxyphenyl)-2-(phenoxymethyl)-1,3,4-triazatricyclo[5.4.1.0^{4,12}]dodeca-2,5,7(12)-triene	877813-99-5	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2561-0005-3mg	6-(3,4-dimethoxyphenyl)-2-(phenoxymethyl)-1,3,4-triazatricyclo[5.4.1.0^{4,12}]dodeca-2,5,7(12)-triene	877813-99-5	90%+	3mg	$63.0	2023-05-16
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Life Chemicals	F2561-0005-5mg	6-(3,4-dimethoxyphenyl)-2-(phenoxymethyl)-1,3,4-triazatricyclo[5.4.1.0^{4,12}]dodeca-2,5,7(12)-triene	877813-99-5	90%+	5mg	$69.0	2023-05-16
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